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Compound of Interest

Compound Name:
(6-(Trifluoromethyl)quinolin-2-

yl)methanol

Cat. No.: B11721109

Get Quote

A Versatile Fluorinated Scaffold for Medicinal Chemistry
Executive Summary & Strategic Value
In the landscape of modern drug discovery, the quinoline scaffold is considered "privileged" due

to its ability to bind to a diverse array of biological targets, including kinases, DNA gyrase, and

heme polymerization centers. 6-Trifluoromethyl-2-hydroxymethylquinoline represents a high-

value intermediate that combines the lipophilic, metabolic-blocking properties of the

trifluoromethyl (

) group with the versatile synthetic handle of a primary alcohol (

).

Key Application Areas:

Bioisosteric Design: The

group increases lipophilicity (LogP) and prevents metabolic oxidation at the C6 position, a
common soft spot in quinoline metabolism.
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Fragment-Based Drug Discovery (FBDD): The hydroxymethyl group serves as a "linker"

point for attaching pharmacophores via ether, ester, or amine linkages.

Infectious Disease: Structural homology to Mefloquine and bedaquiline precursors makes it a

critical building block for anti-malarial and anti-tubercular research.

Chemical Profile & Physicochemical Properties[1][2]
[3][4]

Property Data Notes

IUPAC Name
[6-(Trifluoromethyl)quinolin-2-

yl]methanol

CAS Number 2012746-21-1 Validated Registry Number

Molecular Formula

Molecular Weight 227.18 g/mol

Physical State Off-white to pale yellow solid Crystalline powder

Solubility
Soluble in DMSO, MeOH,

DCM; Low in Water
Hydrophobic due to

Predicted LogP ~2.8 - 3.2
Enhanced membrane

permeability

pKa (Quinoline N) ~3.5 - 4.5
Weakly basic; protonates in

strong acid

Synthetic Pathways & Manufacturing Logic
The synthesis of 6-trifluoromethyl-2-hydroxymethylquinoline is rarely done de novo from

anilines in a single step. The most robust industrial route involves the functionalization of 2-

methyl-6-(trifluoromethyl)quinoline (CAS 66023-21-0).

Core Synthetic Strategy: The SeO Oxidation / Reduction
Sequence
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This protocol is preferred over direct lithiation due to the directing effects of the nitrogen atom

and the sensitivity of the

group to strong nucleophiles.

Step 1: Riley Oxidation
The 2-methyl group is activated by the quinoline nitrogen. Selenium dioxide (

) selectively oxidizes the benzylic position to the aldehyde.

Reagent:

in 1,4-dioxane or xylene.

Temperature: Reflux (

).

Intermediate: 6-(trifluoromethyl)quinoline-2-carbaldehyde.

Step 2: Carbonyl Reduction
The aldehyde is unstable and prone to oxidation; it is typically reduced in situ or immediately

after isolation to the stable alcohol.

Reagent: Sodium Borohydride (

) in Methanol/THF.

Conditions:

to RT.

Visualization of Synthetic Logic

2-Methyl-6-(trifluoromethyl)quinoline
(CAS 66023-21-0)

Riley Oxidation
(SeO2, Dioxane, Reflux)

 Activation Intermediate:
Aldehyde

 -H2O, -Se Reduction
(NaBH4, MeOH)

 Hydride Transfer

TARGET:
6-CF3-2-Hydroxymethylquinoline

(CAS 2012746-21-1)

 Workup

Ethyl 6-CF3-quinoline-2-carboxylate LiAlH4 / NaBH4 Alternative
 Alternative

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11721109?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Primary synthetic workflow converting the methyl precursor to the target alcohol via

oxidation-reduction.

Detailed Experimental Protocol
Note: This protocol is adapted from standard procedures for quinoline functionalization and

requires optimization for specific batch sizes.

Stage 1: Synthesis of 6-(trifluoromethyl)quinoline-2-
carbaldehyde

Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Charge: Add 2-methyl-6-(trifluoromethyl)quinoline (10.0 mmol, 2.11 g) and Selenium Dioxide

(12.0 mmol, 1.33 g).

Solvent: Add 1,4-dioxane (50 mL) and water (1 mL) to aid solubility of

.

Reaction: Heat to reflux (

) for 4–6 hours. Monitor via TLC (30% EtOAc/Hexanes) for the disappearance of the starting
methyl quinoline.

Workup: Filter the hot solution through a pad of Celite to remove precipitated black Selenium

metal. Concentrate the filtrate under reduced pressure to yield the crude aldehyde (often a

waxy yellow solid).

Stage 2: Reduction to the Alcohol
Solvation: Dissolve the crude aldehyde in anhydrous Methanol (30 mL) and cool to

in an ice bath.

Reduction: Slowly add Sodium Borohydride (
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, 15.0 mmol, 0.57 g) portion-wise over 15 minutes. Gas evolution (

) will occur.

Completion: Stir at

for 30 minutes, then warm to room temperature for 1 hour.

Quench: Quench with saturated

solution (10 mL).

Extraction: Evaporate bulk methanol. Extract the aqueous residue with Dichloromethane (

).

Purification: Dry organics over

and concentrate. Purify via flash column chromatography (Gradient: 0-50% EtOAc in
Hexanes).

Yield: Expect 60–75% yield of off-white solid.

Reactivity & Divergent Synthesis Applications
The 2-hydroxymethyl group is a "pivot point" for medicinal chemists. It allows the molecule to

be installed into larger drug frameworks.

Functionalization Logic
Halogenation: Conversion to 2-(chloromethyl)-6-(trifluoromethyl)quinoline using Thionyl

Chloride (

). This activates the position for nucleophilic attack (e.g., by amines or thiols).

Oxidation: Conversion to the Carboxylic Acid (Jones Reagent) for amide coupling.

Etherification: Williamson ether synthesis to attach solubilizing chains or specific binding

elements.
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Figure 2: Divergent synthesis map showing how the hydroxymethyl group serves as a handle

for further drug design.

Biological Context & Therapeutic Potential[1][2][4]
[5][6][7]
Antimalarial Activity
This compound is structurally homologous to Mefloquine (Lariam). Mefloquine possesses a bis-

trifluoromethyl quinoline core.[1] The 6-trifluoromethyl analog retains the lipophilic core

necessary to penetrate the parasitic food vacuole but offers a different substitution pattern that

may bypass resistance mechanisms in Plasmodium falciparum.

Kinase Inhibition
In kinase drug discovery, the quinoline nitrogen often functions as a hydrogen bond acceptor in

the ATP-binding pocket. The 2-hydroxymethyl group provides a critical H-bond donor/acceptor

motif that can interact with the "hinge region" of kinases (e.g., VEGFR, EGFR). The 6-

group occupies hydrophobic pockets, improving binding affinity and metabolic half-life.

Antitubercular Agents
Quinoline derivatives are actively screened against Mycobacterium tuberculosis.[2] The 2-

substituted quinolines interfere with the ATP synthase pump (similar to Bedaquiline's

mechanism) or DNA gyrase, depending on the side chain attached to the hydroxymethyl

handle.
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Safety & Handling (MSDS Summary)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Measures:

Handle in a fume hood to avoid inhalation of dust.

Wear nitrile gloves and safety glasses.

Specific Note: Fluorinated quinolines can be persistent in the environment; dispose of via

high-temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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